Cas no 1177284-74-0 (3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide)

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide structure
1177284-74-0 structure
Product Name:3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide
CAS No:1177284-74-0
MF:C8H12BrN3O
MW:246.104380607605
MDL:MFCD12030832
CID:1088027
PubChem ID:45791249
Update Time:2025-04-20

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide
    • 3-(4-bromo-3,5-dimethylpyrazol-1-yl)propanamide
    • Ambcb4035359
    • MolPort-013-170-692
    • MFCD12030832
    • LS-07055
    • ALBB-022826
    • DTXSID00672488
    • 1177284-74-0
    • 1H-pyrazole-1-propanamide, 4-bromo-3,5-dimethyl-
    • AKOS002657173
    • MDL: MFCD12030832
    • Inchi: 1S/C8H12BrN3O/c1-5-8(9)6(2)12(11-5)4-3-7(10)13/h3-4H2,1-2H3,(H2,10,13)
    • InChI Key: UYFIVANAHNITRK-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=NN(C=1C)CCC(N)=O

Computed Properties

  • Exact Mass: 245.01637g/mol
  • Monoisotopic Mass: 245.01637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 60.9Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 420.1±45.0 °C at 760 mmHg
  • Flash Point: 207.9±28.7 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide Security Information

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B997683-50mg
3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide
1177284-74-0
50mg
$ 50.00 2022-06-06
TRC
B997683-100mg
3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide
1177284-74-0
100mg
$ 65.00 2022-06-06
TRC
B997683-500mg
3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide
1177284-74-0
500mg
$ 80.00 2022-06-06
abcr
AB267471-1 g
3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide
1177284-74-0
1 g
€137.20 2023-07-20
abcr
AB267471-5 g
3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide
1177284-74-0
5 g
€381.90 2023-07-20
eNovation Chemicals LLC
Y1250039-5g
3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide
1177284-74-0 95%
5g
$315 2024-06-07
abcr
AB267471-1g
3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide; .
1177284-74-0
1g
€137.20 2025-04-22
abcr
AB267471-5g
3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide; .
1177284-74-0
5g
€381.90 2025-04-22
1PlusChem
1P008VN0-1g
3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide
1177284-74-0 95%
1g
$72.00 2025-02-24
1PlusChem
1P008VN0-5g
3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide
1177284-74-0 95%
5g
$240.00 2025-02-24

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